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Compound of Interest

Compound Name: 2-chloro-N-cyclooctylacetamide

CAS No.: 379255-43-3

Cat. No.: B1351947

Get Quote

Executive Summary & Scientific Rationale
2-Chloro-N-cyclooctylacetamide belongs to the chloroacetamide class of herbicides (Group

15 / K3), structurally analogous to metolachlor and acetochlor.[1] Its primary mechanism of

action is the inhibition of Very Long Chain Fatty Acid (VLCFA) elongases, leading to the arrest

of cell division and shoot development in emerging weed seedlings.[1]

Formulation Challenge: The cyclooctyl moiety imparts significant lipophilicity (estimated LogP >

3.[1]0) and likely crystalline solidity at room temperature compared to smaller alkyl analogs.[1]

Consequently, this active ingredient (AI) exhibits poor water solubility, necessitating a solvent-

based delivery system to ensure bioavailability.[1]

Selected Strategy: Emulsifiable Concentrate (EC) An EC formulation is chosen as the primary

prototype.[1] It offers:

High Bioavailability: The solvent carrier aids in penetrating the waxy cuticle of weed

seeds/shoots.[1]
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Manufacturing Simplicity: Requires simple blending vessels rather than high-energy bead

mills (needed for SC).[1]

Field Stability: Robust against temperature fluctuations compared to emulsions (EW).

Mechanism of Action & Target Pathway[1]
The following diagram illustrates the interference of 2-chloro-N-cyclooctylacetamide in the

VLCFA biosynthesis pathway, critical for cell membrane integrity.
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Figure 1: Mechanism of Action. The herbicide blocks the elongation of fatty acids, preventing

essential membrane formation in germinating weeds.[1]

Pre-Formulation Characterization
Before scaling, the physicochemical profile must be validated to select the correct solvent

system.[1]

Protocol A: Solubility Profiling
Objective: Determine the saturation limit of the AI in candidate solvents to prevent

crystallization at low temperatures (0°C).[1]

Reagents:

Solvents: Aromatic 150 (Solvesso 150), Aromatic 200, N-methyl-2-pyrrolidone (NMP), Methyl

Oleate (Green alternative).[1]

AI: 2-Chloro-N-cyclooctylacetamide (>95% purity).[1]

Procedure:

Weigh 5.0 g of AI into four separate 20 mL scintillation vials.

Add 5.0 g of each solvent (aiming for 50% w/w loading initially).[1]

Vortex for 2 minutes and sonicate at 40°C for 30 minutes.

Allow samples to equilibrate at 25°C for 24 hours.

Critical Step: Place samples in a refrigerator at 0°C for 7 days.

Observation: Check for crystal growth (seeding).[1]

Pass: Solution remains clear.

Fail: Precipitate forms.[1]
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Data Output Table:

Solvent System
Initial Solubility
(25°C)

Cold Stability (0°C,
7 Days)

Recommendation

Aromatic 150 High Clear Primary Candidate

Methyl Oleate Moderate Haze/Crystals Co-solvent only

NMP Very High Clear Use to boost solvency

Water Insoluble N/A Continuous phase

Formulation Protocol: 840 g/L EC (High Load)
This protocol targets a high-load Emulsifiable Concentrate (EC) to reduce packaging waste.[1]

Ingredients List (1000 g Batch)
Component Function % w/w Mass (g)

2-Chloro-N-

cyclooctylacetamide
Active Ingredient 78.0% 780.0

Aromatic 150 ND
Solvent (Naphthalene

Depleted)
12.0% 120.0

Calcium

Dodecylbenzene

Sulfonate

Anionic Emulsifier 4.0% 40.0

Tristyrylphenol

Ethoxylate (16 EO)
Nonionic Emulsifier 4.0% 40.0

Benoxacor (Optional)
Safener (for

Corn/Sorghum)
2.0% 20.0

Note: If the AI is solid and volume is limited, reduce AI loading to 50% and increase solvent to

maintain liquid state.

Step-by-Step Manufacturing Workflow
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Figure 2: Manufacturing workflow for the EC formulation.[1]

Detailed Procedure:

Solvent Charge: Charge the Aromatic 150 into a jacketed stainless steel vessel. Start low-

speed agitation (Anchor stirrer, 50 RPM).

AI Addition: Slowly add 2-Chloro-N-cyclooctylacetamide.

Technical Insight: If the AI is solid, heat the vessel jacket to 45°C to accelerate dissolution.

[1] Ensure the solution is completely clear before proceeding.

Safener Addition (Critical for Crop Safety): If formulating for corn, add Benoxacor.[1]

Chloroacetamides can cause "whipping" injury in corn; the safener accelerates the

detoxification of the herbicide in the crop but not the weed.[1]

Emulsifier Blending: Add the Calcium DBS (Anionic) and Tristyrylphenol Ethoxylate

(Nonionic).[1]

Why this blend? This "matched pair" covers a wide HLB (Hydrophilic-Lipophilic Balance)

range, ensuring stability in both soft and hard water.[1]

Homogenization: Increase agitation to 200 RPM for 30 minutes. Cool to 25°C.[1]

Filtration: Pass the formulation through a 1-micron polypropylene bag filter to remove any

undissolved particulates or foreign matter.

Analytical & Quality Control (QC)
Every batch must be validated using CIPAC (Collaborative International Pesticides Analytical

Council) standard methods.[1]
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A. Emulsion Stability (CIPAC MT 36.3)
Method:

Add 5 mL of formulation to 95 mL of standard water (CIPAC Water A and D) in a 100 mL

crow receiver cylinder.

Invert 30 times.

Observe at 0.5h, 2h, and 24h.

Acceptance Criteria:

Creaming: < 2 mL after 24 hours (Re-emulsifiable).

Oil Separation:Zero trace allowed. Free oil indicates formulation failure.[1]

B. HPLC Assay
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).[1]

Mobile Phase: Acetonitrile : Water (70:30 v/v) with 0.1% Phosphoric Acid.[1] Flow Rate: 1.0

mL/min.[1] Detection: UV @ 220 nm (Amide bond absorption).[1] Retention Time: ~5-7 minutes

(Expect cyclooctyl analog to elute later than metolachlor due to higher hydrophobicity).[1]

Biological Validation: Greenhouse Pot Test
Objective: Confirm pre-emergence efficacy against indicator weeds (e.g., Barnyardgrass -

Echinochloa crus-galli).

Soil: Sandy loam (low organic matter favors chloroacetamide activity).[1]

Planting: Sow 20 seeds of E. crus-galli per pot.

Application: Apply formulation using a track sprayer at rates equivalent to 0.5, 1.0, and 2.0 kg

AI/ha immediately after sowing (Pre-emergence).[1]

Irrigation: Lightly water (0.5 cm) to activate the herbicide (move it into the germination zone).

[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N_N-dimethylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assessment: 14 days after treatment (DAT), score for % biomass reduction compared to

untreated control.

Safety & Handling
Toxicity: Chloroacetamides are generally skin sensitizers (Category 1) and may have specific

organ toxicity.[1][2]

PPE: Nitrile gloves, safety goggles, and long-sleeved Tyvek suits are mandatory during

weighing and mixing.[1]

Environmental: Highly toxic to aquatic life.[1] Do not discharge waste into drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-chloro-N,N-dimethylacetamide | C4H8ClNO | CID 75886 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-chloro-N-cyclopropylacetamide | C5H8ClNO | CID 735780 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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